Cas no 16666-42-5 ((2Z)-pent-2-enoic acid)

(2Z)-pent-2-enoic acid structure

Product Name:(2Z)-pent-2-enoic acid

CAS No:16666-42-5

Molecular Formula:C₅H₈O₂

Molecular Weight:100.115821838379

MDL:MFCD30730423

CID:865817

PubChem ID:643793

(2Z)-pent-2-enoic acid Properties

Names and Identifiers

- cis-alpha,beta-penteneoic acid
- (Z)-2-Pentenoic acid
- pent-2-enoic acid
- cis-pent-2-enoic acid
- (2Z)-pent-2-enoic acid
- cis-2-pentenoic acid
- Pent-2c-ensaeure
- pent-2c-enoic acid
- cis-Pent-2-ensaeure
- Z-2-Pentencarbonsaeure
- cis-beta-Aethylacrylsaeure
- C5:1, n-3 cis
- 2-Pentenoic acid (Z)
- cis-3-Ethylacrylic acid
- (2Z)-Pent-2-enoic acid, Z
- WLN: QV1U3
- 2-pentenoic acid, (2Z)-
- InChI=1/C5H8O2/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3
- NSC26713
- LMFA01031004
- 16666-42-5
- CHEBI:38367
- SCHEMBL5077461
- NSC-26713
- G65369
- (Z)-pent-2-enoic acid
- CHEMBL114492
- 626-98-2
- YIYBQIKDCADOSF-ARJAWSKDSA-N
- DTXSID801314963
- EN300-307430
- (2Z)-pent-2-enoicacid
- Q27117604
- (2Z)-2-pentenoic acid
- MDL： MFCD30730423
- InChIKey： YIYBQIKDCADOSF-ARJAWSKDSA-N
- Inchi： 1S/C5H8O2/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3-
- SMILES： OC(/C=C\CC)=O

Computed Properties

Exact Mass: 100.052429494g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 100.052429494g/mol
Heavy Atom Count: 7
Complexity: 84.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 37.3

Experimental Properties

Refractive Index: 1.4207 (estimate)
Boiling Point: 194.4°C (estimate)
Melting Point: 20.44°C (estimate)
Density: 0.9776 (rough estimate)

(2Z)-pent-2-enoic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00B62Y-50mg	(Z)-2-Pentenoic acid	16666-42-5	97%	50mg	$512.00	2024-06-19
Ambeed	A1090718-50mg	(Z)-Pent-2-enoic acid	16666-42-5	97%	50mg	$507.0	2024-04-23
Enamine	EN300-307430-0.05g	(2Z)-pent-2-enoic acid	16666-42-5	95%	0.05g	$315.0	2023-09-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01045987-50mg	(Z)-Pent-2-enoic acid	16666-42-5	97%	50mg	￥3032.0

(2Z)-pent-2-enoic acid Related Literature

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8. Adsorption and migration of alkali metals (Li, Na, and K) on pristine and defective graphene surfaces†

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9. Controlled diazonium electrografting driven by overpotential reduction: a general strategy to prepare ultrathin layers†

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10. Solid-phase microextraction low temperature plasma mass spectrometry for the direct and rapid analysis of chemical warfare simulants in complex mixtures†

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(CAS:16666-42-5)(2Z)-pent-2-enoic acid

Purity:99%/99%/99%

Quantity:50mg/100mg/250mg

Price($):456.0/808.0/1356.0